![molecular formula C20H25NO5 B2874194 N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide CAS No. 1396884-35-7](/img/structure/B2874194.png)
N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide
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Description
N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide, also known as HM-3, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, which makes it a promising candidate for further study.
Scientific Research Applications
Environmental Degradation and Toxicity Studies
Research has focused on understanding the degradation pathways of pharmaceuticals and their by-products in the environment. A review by Qutob et al. (2022) highlights the advanced oxidation processes (AOPs) used to degrade acetaminophen in aqueous mediums, identifying various by-products and assessing their biotoxicity. This study provides insights into the reactive sites within the molecule and the environmental impact of its degradation products, which could be relevant for similar compounds like N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(2-methoxyphenoxy)acetamide (Qutob, M., Hussein, M., Alamry, K., & Rafatullah, M., 2022).
Pharmacological and Biochemical Properties
Another line of research explores the pharmacological effects of compounds on human health, such as the analgesic effects of acetaminophen and its novel mechanisms of action. Ohashi and Kohno (2020) review these mechanisms, including the metabolization to N-acylphenolamine (AM404) and its interaction with receptors that contribute to its analgesic properties. Understanding these biochemical interactions offers a foundation for exploring the medical applications of related compounds (Ohashi, N., & Kohno, T., 2020).
Adsorption and Removal from Water
The study by Igwegbe et al. (2021) on the adsorptive removal of acetaminophen from water emphasizes the effectiveness of various adsorbents and the mechanisms underlying acetaminophen uptake. This research is crucial for developing environmental protection strategies against water pollution by pharmaceuticals and could be applied to similar chemical compounds (Igwegbe, C., Aniagor, C. O., Oba, S. N., Yap, P., Iwuchukwu, F. U., Liu, T., Souza, E. C., & Ighalo, J., 2021).
Environmental Occurrences and Toxicity
Vo et al. (2019) review the environmental occurrences, toxicity, and removal strategies of acetaminophen, a compound with increasing presence in natural water bodies. This comprehensive overview addresses the challenges of detecting and treating water contaminated with pharmaceuticals, providing a framework for managing the environmental impact of such substances (Vo, H. N. P., Le, G.-K., Nguyen, T. M. H., Bui, X., Nguyen, K., Rene, E. R., Vo, T., Cao, N.-D. T., & Mohan, R., 2019).
properties
IUPAC Name |
N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO5/c1-20(23,12-15-8-10-16(24-2)11-9-15)14-21-19(22)13-26-18-7-5-4-6-17(18)25-3/h4-11,23H,12-14H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYCBLYPCQCBRSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=C(C=C1)OC)(CNC(=O)COC2=CC=CC=C2OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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